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Compound of Interest

4-(4-Methyl-1H-indol-3-yl)butan-2-
Compound Name:
amine

Cat. No.: B13214815

Get Quote

\ J

IUPAC Designation: 1-(4-Methyl-1H-indol-3-yl)butan-2-amine CAS Registry Number: 28289-30-
7 (Generic for isomer class; verify specific salt forms) Molecular Formula: CisHisN2 Molecular
Weight: 202.30 g/mol [1][2]

Part 1: Executive Summary & Structural Analysis
4-Methyl-
-ethyltryptamine (4-Me-

ET) is a synthetic indole alkaloid belonging to the substituted tryptamine class. It represents a
structural hybrid between the entactogen

-Ethyltryptamine (
ET/Monase) and the 4-substituted tryptamines (e.g., 4-Me-DMT).

While 4-substitution in the tryptamine chain (e.g., 4-HO, 4-AcO) typically enhances 5-HT

receptor affinity and psychedelic potency, the presence of the 4-methyl group specifically tends
to attenuate direct receptor agonism compared to its hydroxylated counterparts. Conversely,
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the

-ethyl moiety on the ethylamine chain sterically hinders Monoamine Oxidase (MAO)
deamination and promotes monoamine releasing activity (MRA).

Consequently, 4-Me-

ET is characterized pharmacologically as a Monoamine Releasing Agent (MRA) with secondary
MAO-inhibiting properties, distinct from the classical serotonergic psychedelics.

Part 2: Chemical Synthesis Protocols

Disclaimer:The following protocols are for theoretical and educational purposes only. Synthesis
of Schedule I/Class A substances requires strict regulatory compliance.

The most robust synthetic route for

-alkyltryptamines utilizes the Henry Reaction (nitroaldol condensation) followed by hydride
reduction. This method offers high regiospecificity and yield stability.

Precursor Selection

e Substrate: 4-Methylindole (commercially available or synthesized via Leimgruber-Batcho
indole synthesis).

e Reagent: 1-Nitropropane (essential for the

-ethyl backbone).

o Catalyst: Ammonium Acetate.[3]

Synthetic Workflow (Step-by-Step)
Step A: Formation of the Nitroalkene Intermediate

The condensation of 4-methylindole-3-carboxaldehyde with 1-nitropropane yields the
nitroalkene.

e Vilsmeier-Haack Formylation: React 4-methylindole with POCI

and DMF to generate 4-methylindole-3-carboxaldehyde.
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e Condensation: Dissolve 4-methylindole-3-carboxaldehyde (1.0 eq) in excess 1-nitropropane
(solvent/reagent).

o Catalysis: Add Ammonium Acetate (0.2 eq).

o Reflux: Heat to mild reflux (approx. 100°C) for 2—4 hours. Monitor TLC for disappearance of
aldehyde.

« |solation: On cooling, the bright orange/red crystalline solid [1-(4-methylindol-3-yl)-2-nitro-1-
butene] precipitates. Filter and wash with cold isopropanol.

Step B: Reduction to the Amine

The nitroalkene is reduced to the primary amine using Lithium Aluminum Hydride (LiAIH

e Preparation: Suspend LiAIH

(4.0 eq) in anhydrous THF under inert atmosphere (N
or Ar).

» Addition: Add the nitroalkene intermediate (from Step A) dropwise as a solution in THF.
Caution: Exothermic.

o Reflux: Reflux the mixture for 6-12 hours to ensure reduction of both the alkene double bond
and the nitro group.

o Workup (Fieser Method):
o Cool to 0°C.
o Add water (

mL), then 15% NaOH (
mL), then water (

mL).
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o Filter the granular aluminum salts.

 Purification: Acidify the filtrate with HCI to precipitate the amine hydrochloride salt, or distill
the freebase under high vacuum.

Reaction Pathway Visualization

POCI3 / DMF 1-Nitropropane LiAIH4 / THF
4-Methylindole Vilsmeier-Haack’ 4-Methylindole- NH40Ac, Reflux 1-(4-Me-Indol-3-yl)- Reduction 4-Methyl-alpha-
Y 3-carboxaldehyde 2-nitro-1-butene ethyltryptamine

Click to download full resolution via product page

Figure 1: Synthetic pathway from 4-Methylindole to 4-Me-

ET via the Henry Reaction.

Part 3: Pharmacodynamics & Mechanism of Action
Structure-Activity Relationship (SAR)

The pharmacological profile of 4-Me-

ET is defined by the interaction between the indole ring substituents and the ethylamine side
chain.
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Structural Feature Pharmacological Effect Mechanistic Basis

Steric bulk prevents access to
MAG Inhibiton & Rel the MAO active site; facilitates
nhibition elease
-Ethyl Group transport via SERT/DAT

(substrate-based release).

Unlike 4-HO/5-MeO, the 4-Me
group is lipophilic and non-

polar. It generally reduces

4-Methyl Group AT intrinsic efficacy at 5-HT
Modulation
compared to unsubstituted
tryptamines, shifting activity
toward release.
Essential for uptake by
Primary Amine Transporter Substrate SERT/DAT to trigger reverse

transport (efflux).

Receptor Binding & Signaling

Unlike classical psychedelics (LSD, Psilocybin) which act as partial agonists at 5-HT
, 4-Me-

ET functions primarily as a Monoamine Releasing Agent (MRA).

o SERT/DAT Interaction: The molecule acts as a substrate for the Serotonin Transporter
(SERT) and Dopamine Transporter (DAT). Once translocated into the cytoplasm, it disrupts
VMAT?2 function, causing cytosolic accumulation of monoamines and subsequent reversal of
the transporter flux.

 MAQO Inhibition: It acts as a reversible inhibitor of Monoamine Oxidase A (MAO-A),
preventing the breakdown of the released serotonin. This synergistic effect ("Release +
Inhibition") significantly elevates synaptic serotonin levels.

e 5-HT
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Agonism: Weak to moderate affinity. The 4-methyl substituent creates steric clash in the
receptor binding pocket (specifically residue S5.46), reducing the stabilization of the active
receptor conformation compared to 4-hydroxyl analogs.

Signaling Pathway Diagram
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Figure 2: Dual mechanism of action: Transporter reversal and metabolic inhibition.

Part 4: Toxicology & Safety Profile
The "Monase" Warning (Agranulocytosis)

The parent compound,
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-Ethyltryptamine (

ET), was marketed as the antidepressant Monase in the 1960s but was withdrawn due to the
induction of agranulocytosis (severe leukopenia) and necrotizing arteritis.

¢ Relevance to 4-Me-

ET: While the 4-methyl group alters receptor affinity, it does not metabolically stabilize the
indole core against the specific oxidative pathways suspected of generating toxic quinone-
imine intermediates. Therefore, 4-Me-

ET must be presumed to carry the same risk of blood dyscrasias as

ET.

Serotonin Syndrome Risk

Due to the combined mechanism of serotonin release and MAO inhibition, 4-Me-

ET poses a high risk of Serotonin Toxicity (Serotonin Syndrome) if combined with:

e SSRIS/SNRIs.
e Other MAOIs.[4][5]

e Tramadol, Dextromethorphan, or MDMA.

Neurotoxicity

Analogous to PCA (p-Chloroamphetamine) and MDMA,

-alkylated tryptamines have demonstrated potential for long-term serotonergic neurotoxicity
(axonal degeneration) in rodent models, particularly at high or repeated doses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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